Cas no 102268-15-5 (5-Ethylquinolinic Acid)

• Product Name: 5-Ethylquinolinic Acid
• CAS No: 102268-15-5
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD00071733
• CID: 62293
• PubChem ID: 125308067
• Update Time: 2025-06-13

5-Ethylquinolinic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Ethylpyridine-2,3-dicarboxylic acid
• 5-Ethylquinolinic acid
• 5-Ethyl-2,3-pyridinedicarboxylicacid
• 2,3-Pyridinedicarboxylic acid, 5-ethyl-
• 5-Ethyl-2,3-pyridinedicarboxylic acid
• CL 271,191
• 5-Ethylpyridine-2,3-dicarboxylicacid
• PubChem16905
• DSSTox_CID_9072
• DSSTox_RID_78667
• DSSTox_GSID_29072
• KSC179A3D
• Jsp000275
• MTAVBTGOXNGCJR-UHFFFAOYSA-N
• BCP12471
• Tox21_300682
• SBB065476
• FCH918557
• 5-Ethyl-2,3-pyridinedicarboxylic acid, AldrichCPR
• AKOS006230429
• NCGC00254590-01
• MFCD00071733
• CS-0127995
• DTXSID8029072
• DTXCID809072
• C-80185
• E0887
• CAS-102268-15-5
• UC57WU0X05
• SCHEMBL351540
• ETHYLPYRIDINE-2,3-DICARBOXYLIC ACID, 5-
• AM81292
• 102268-15-5
• AS-14918
• NCGC00248138-01
• FT-0620382
• AC-7655
• CHEMBL3185109
• SB52284
• NS00021449
• UNII-UC57WU0X05
• DB-016093
• 5-Ethyl-2,3-pyridinedicarboxylic Acid; 5-ethylpyridine-2,3-dicarboxylic acid
• 5-Ethylquinolinic Acid

• MDL： MFCD00071733
• Inchi： 1S/C9H9NO4/c1-2-5-3-6(8(11)12)7(9(13)14)10-4-5/h3-4H,2H2,1H3,(H,11,12)(H,13,14)
• InChI Key： MTAVBTGOXNGCJR-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)N=CC(=C1)CC)=O

Computed Properties

• Exact Mass: 195.05300
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 1
• Topological Polar Surface Area: 87.5

Experimental Properties

• Color/Form: White solid
• Density: 1.388
• Melting Point: 156°C(lit.)
• Boiling Point: 421.2°Cat760mmHg
• Flash Point: 208.5°C
• Refractive Index: 1.595
• PSA: 87.49000
• LogP: 1.04040
• Solubility: Insoluble in water

5-Ethylquinolinic Acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• RTECS：US8005000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-Ethylquinolinic Acid

Comprehensive Overview of 5-Ethylquinolinic Acid (CAS No. 102268-15-5): Properties, Applications, and Research Insights

5-Ethylquinolinic Acid (CAS No. 102268-15-5) is a specialized organic compound belonging to the quinoline derivative family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The ethyl group at the 5-position of the quinoline ring enhances its lipophilicity, making it a valuable intermediate in drug discovery and material science. Researchers frequently explore its role in modulating biological pathways, particularly in neurological and metabolic studies.

One of the most searched questions about 5-Ethylquinolinic Acid is its synthesis method and purity standards. The compound is typically synthesized through multi-step organic reactions, including condensation and cyclization processes, with stringent quality control to ensure high HPLC purity (>98%). Its molecular formula (C₁₁H₁₁NO₂) and molecular weight (189.21 g/mol) are critical for analytical applications. Recent trends in green chemistry have also spurred interest in eco-friendly synthesis routes for this compound, aligning with global sustainability goals.

In the context of drug development, 5-Ethylquinolinic Acid is often investigated for its structure-activity relationship (SAR). Its quinoline core mimics bioactive natural products, enabling interactions with enzymes and receptors. For instance, studies highlight its potential as a NMDA receptor modulator, a hot topic in neurodegenerative disease research. Users searching for "quinoline derivatives in Alzheimer's research" or "neuroprotective agents" will find this compound relevant due to its hypothesized role in reducing oxidative stress.

The compound's physicochemical properties, such as its melting point (210–215°C) and solubility (slightly soluble in water, soluble in DMSO), are frequently queried in academic and industrial forums. These properties dictate its formulation strategies, especially in pharmaceutical excipients and co-crystal engineering. Additionally, its UV-Vis absorption characteristics make it useful in analytical chromatography and fluorescence-based assays.

Beyond pharmaceuticals, 5-Ethylquinolinic Acid finds niche applications in material science, particularly in designing organic semiconductors and ligands for metal-organic frameworks (MOFs). Its conjugated π-system facilitates electron transport, a feature leveraged in optoelectronic devices. Searches related to "quinoline-based MOFs" or "small-molecule semiconductors" often cite this compound as a case study.

Quality and safety are paramount for users handling CAS No. 102268-15-5. While not classified as hazardous, proper storage conditions (room temperature, desiccated) and handling protocols (use of PPE) are emphasized in safety data sheets (SDS). Regulatory compliance, such as REACH and GMP standards, ensures its suitability for research and commercial use.

In summary, 5-Ethylquinolinic Acid exemplifies the intersection of chemistry and interdisciplinary innovation. Its versatility in medicinal chemistry, material design, and analytical applications positions it as a compound of enduring scientific interest. Ongoing research continues to uncover new dimensions of its utility, reinforcing its relevance in modern science.